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Compound of Interest

Compound Name: 1-tert-Butyl-3-ethylbenzene

Cat. No.: B085526

An In-depth Technical Guide on 1-tert-Butyl-3-ethylbenzene: Molecular Structure and Weight

This guide provides a detailed overview of the molecular structure and weight of 1-tert-Butyl-3-
ethylbenzene, a disubstituted aromatic hydrocarbon. The information is intended for
researchers, scientists, and professionals in drug development and related fields.

Molecular Properties

1-tert-Butyl-3-ethylbenzene is an organic compound with the chemical formula C12H18.[1][2]
[3][4] Its structure consists of a benzene ring substituted with an ethyl group and a tert-butyl
group at positions 1 and 3, respectively.

Quantitative Data Summary

The fundamental molecular properties of 1-tert-Butyl-3-ethylbenzene are summarized in the
table below. The molecular weight is calculated based on the atomic weights of its constituent
elements, carbon and hydrogen. The standard atomic weight of carbon is approximately 12.011
g/mol , and for hydrogen, it is approximately 1.008 g/mol .[5][6][7][8]
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Property Value

Molecular Formula Ci2H1s

Molecular Weight 162.27 g/mol [1][3]
Monoisotopic Mass 162.14085 Da[2]

IUPAC Name 1-tert-butyl-3-ethylbenzene

Molecular Structure

The structural formula of 1-tert-Butyl-3-ethylbenzene can be unambiguously represented
using various chemical notation systems, including the Simplified Molecular-Input Line-Entry
System (SMILES) and the International Chemical Identifier (InChl).

« SMILES: CCC1=CC(=CC=C1)C(C)(C)C[2]

« InChl: InChl=1S/C12H18/c1-5-10-7-6-8-11(9-10)12(2,3)4/h6-9H,5H2,1-4H3[2]

Structural Diagram

The following diagram illustrates the two-dimensional chemical structure of the 1-tert-Butyl-3-
ethylbenzene molecule.

Molecular structure of 1-tert-Butyl-3-ethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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